(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol

• IUPAC Name: (5-bromo-2-methyltriazol-4-yl)methanol
• InChI: InChI=1S/C4H6BrN3O/c1-8-6-3(2-9)4(5)7-8/h9H,2H2,1H3
• InChI Key: CERCXGYJJRDGRP-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(C(=N1)Br)CO
• Molecular Formula: C4H6BrN3O
• Molecular Weight: 192.01 g/mol

Description

“(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol” is a chemical compound with the molecular formula C4H6BrN3O and a molecular weight of 192.01. It’s also known by its CAS Number: 2097349-37-4.

Synthesis Analysis

The synthesis of 2H-1,2,3-triazoles, which includes “(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol”, has been achieved through various methods. One such method involves a three-component coupling reaction of unactivated terminal alkynes, allyl carbonate, and trimethylsiyl azide under Pd (0)-Cu (I) bimetallic catalysis. Another method involves the reaction of 4-bromo- NH -1,2,3-triazoles with alkyl halides in the presence of K 2 CO 3 in DMF.

Molecular Structure Analysis

The molecular structure of “(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol” can be analyzed using various spectroscopic techniques. The InChI Code for this compound is 1S/C4H6BrN3O/c1-8-6-3 (2-9)4 (5)7-8/h9H,2H2,1H3.

Chemical Reactions Analysis

The chemical reactions involving “(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol” can be quite diverse. For instance, it can undergo a Cu-catalyzed annulation reaction with azirines and aryldiazonium salts to produce fully substituted N2 -aryl-1,2,3-triazoles.

Physical And Chemical Properties Analysis

“(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)methanol” has a predicted boiling point of 342.2±50.0 °C and a predicted density of 1.97±0.1 g/cm3. Its pKa is predicted to be 12.32±0.10.

Scientific Research Applications

Kinase Inhibition

Kinases play a crucial role in cell signaling and regulation. The compound’s 2-methyl-2H-1,2,3-triazole scaffold can serve as a potential kinase inhibitor motif. Researchers have explored its use in designing selective and broad-spectrum kinase inhibitors. .

Anticancer Activity

The compound’s kinase inhibitory properties may extend to cancer treatment. Kinase inhibitors have been approved by the FDA for cancer therapy. .

Drug Discovery

Given the rarity of the 2-methyl-2H-1,2,3-triazole motif, researchers can explore its incorporation into drug candidates. .

Antimicrobial Agents

Triazoles have found applications as antimicrobial agents. While the compound’s specific antimicrobial activity remains to be explored, its unique structure warrants investigation. .

Supramolecular Chemistry and Materials Science

1,2,3-Triazoles have broad applications beyond medicinal chemistry. They feature prominently in supramolecular chemistry and materials science. .

Fluorescent Imaging Probes

Fluorescently labeled compounds are essential tools for biological imaging. .